![molecular formula C25H34N4O3 B2999846 tert-butyl 4-(2-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)piperidine-1-carboxylate CAS No. 2319785-82-3](/img/structure/B2999846.png)
tert-butyl 4-(2-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)piperidine-1-carboxylate
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Description
Tert-butyl 4-(2-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C25H34N4O3 and its molecular weight is 438.572. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research in synthetic chemistry has explored compounds with structural similarities to the mentioned chemical, focusing on their synthesis and structural elucidation. For example, the reaction of certain piperidine carboxylates with methylhydrazine has led to the formation of compounds with 1-methyl-1H-pyrazolyl substituents, showcasing the versatility of piperidine derivatives in synthesizing heterocyclic compounds (Richter et al., 2009). Similarly, the synthesis of tert-butyl piperidine carboxylates as intermediates in biologically active compounds highlights the importance of such frameworks in drug discovery (Kong et al., 2016).
Catalytic and Biological Applications
Certain derivatives have been investigated for their potential as catalysts and in biological applications. The study on molybdenum(VI) and tungsten(VI) complexes with N-capped tripodal N₂O₂ tetradentate ligands, for instance, reveals the catalytic potential of these complexes in olefin epoxidation (Wong et al., 2010). Moreover, the modification of ethoxyquin's genotoxicity by free radical scavengers in human lymphocytes points to the relevance of tert-butyl derivatives in modulating biological outcomes (Skolimowski et al., 2010).
Pharmacological Research
In pharmacological research, the design and evaluation of novel compounds, such as N-tert-butyl isoquine for antimalarial therapy, underline the importance of tert-butyl derivatives in developing new treatments (O’Neill et al., 2009). Similarly, the antitumor activity of certain imidazo[2,1-a]isoquinoline derivatives showcases the therapeutic potential of compounds with tert-butyl groups (Houlihan et al., 1995).
properties
IUPAC Name |
tert-butyl 4-[2-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]-2-oxoethyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N4O3/c1-25(2,3)32-24(31)28-11-9-18(10-12-28)13-23(30)29-16-19-7-5-6-8-21(19)22(17-29)20-14-26-27(4)15-20/h5-8,14-15,18,22H,9-13,16-17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVXIRIODQANZFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)N2CC(C3=CC=CC=C3C2)C4=CN(N=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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